A Comprehensive Technical Guide on the Bioactivity of 2-cyano-N-(2,5-dimethoxyphenyl)acetamide
A Comprehensive Technical Guide on the Bioactivity of 2-cyano-N-(2,5-dimethoxyphenyl)acetamide
A Foreword for the Researcher: The landscape of drug discovery is one of constant exploration, where novel molecular scaffolds are rigorously evaluated for their therapeutic potential. Within this landscape, cyanoacetamide derivatives have emerged as a versatile class of compounds, exhibiting a wide spectrum of biological activities. This guide focuses on a specific, yet under-investigated molecule: 2-cyano-N-(2,5-dimethoxyphenyl)acetamide . While direct and extensive bioactivity data for this particular compound is not yet prevalent in publicly accessible literature, this document serves as a technical synthesis of the known bioactivities of structurally related analogs. By examining the established antimicrobial, cytotoxic, and anticonvulsant properties of the broader cyanoacetamide and N-phenylacetamide families, we can logically infer and propose the potential therapeutic avenues for 2-cyano-N-(2,5-dimethoxyphenyl)acetamide, thereby providing a robust framework for future research and development.
The Molecular Architecture: Synthesis and Structural Significance
The synthesis of N-aryl cyanoacetamides is a well-established process in organic chemistry, often achieved through the condensation of an appropriately substituted aniline with a cyanoacetic acid derivative.[1] For our compound of interest, 2,5-dimethoxyaniline would serve as the amine precursor. One common and economical method involves the direct fusion of the arylamine with ethyl cyanoacetate at elevated temperatures.[1]
The structural features of 2-cyano-N-(2,5-dimethoxyphenyl)acetamide are noteworthy. The molecule possesses a highly reactive methylene group flanked by two electron-withdrawing groups (cyano and carbonyl), making it a valuable synthon for the creation of diverse heterocyclic systems.[1][2] The presence of the 2,5-dimethoxyphenyl moiety introduces specific electronic and steric properties that are likely to influence its biological interactions. The methoxy groups, being electron-donating, can affect the overall electron density of the aromatic ring and participate in hydrogen bonding, which is often crucial for receptor binding.
Postulated Bioactivity Profile: An Evidence-Based Extrapolation
Based on the extensive body of research on analogous compounds, we can hypothesize that 2-cyano-N-(2,5-dimethoxyphenyl)acetamide may exhibit a range of biological effects.
Potential Antimicrobial and Antifungal Activity
A significant number of N-substituted cyanoacetamide and chloroacetamide derivatives have demonstrated notable antimicrobial activity.[3][4][5] The biological activity of these compounds is often influenced by the nature and position of substituents on the phenyl ring.[3][6] For instance, halogenated p-substituted phenyl rings in N-phenyl chloroacetamides have been associated with high lipophilicity, facilitating passage through the microbial cell membrane.[6] While our target molecule lacks halogens, the dimethoxy substitutions will also modulate its lipophilicity and electronic properties, which could in turn influence its antimicrobial efficacy.
The proposed mechanism of action for some antimicrobial acetamides involves the inhibition of essential cellular processes in bacteria and fungi. The cyano group, in particular, is a key pharmacophore that can interact with various biological targets.
Potential Anticancer and Cytotoxic Effects
The antiproliferative potential of phenylacetamide and phenoxyacetamide derivatives against various cancer cell lines is an active area of investigation.[7][8][9][10][11][12][13] Studies have shown that substitutions on the phenyl ring play a critical role in determining the cytotoxic potency. For example, some 2-(4-Fluorophenyl)-N-phenylacetamide derivatives with a nitro moiety have demonstrated higher cytotoxic effects than those with a methoxy moiety.[11] Conversely, other studies on phenoxyacetamide derivatives suggest that halogenated compounds exhibit favorable anticancer activity.[10]
The cytotoxic mechanism of these compounds can be multifaceted, often involving the induction of apoptosis.[14] It is plausible that 2-cyano-N-(2,5-dimethoxyphenyl)acetamide could exert cytotoxic effects through similar pathways, making it a candidate for screening against various cancer cell lines.
Potential Anticonvulsant Properties
Derivatives of N-phenylacetamides have been explored for their anticonvulsant activities.[15][16][17] The maximal electroshock (MES) seizure model is a standard preclinical test used to evaluate the efficacy of compounds against generalized tonic-clonic seizures.[18][19][20][21][22] The structural features of the N-aryl portion of the molecule are crucial for its anticonvulsant effect. The presence and position of substituents on the phenyl ring can significantly impact the compound's ability to cross the blood-brain barrier and interact with neuronal targets. Therefore, the 2,5-dimethoxy substitution pattern of our target molecule warrants investigation for its potential to modulate neuronal excitability.
Experimental Validation: Protocols for Bioactivity Screening
To empirically validate the hypothesized bioactivities of 2-cyano-N-(2,5-dimethoxyphenyl)acetamide, a series of well-established in vitro and in vivo assays are necessary.
Determination of Minimum Inhibitory Concentration (MIC) for Antimicrobial Activity
This protocol outlines the broth microdilution method to determine the lowest concentration of the test compound that inhibits the visible growth of a microorganism.[23][24][25][26][27]
Materials:
-
Test compound: 2-cyano-N-(2,5-dimethoxyphenyl)acetamide
-
Bacterial and/or fungal strains (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans)
-
Appropriate liquid growth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)
-
Sterile 96-well microtiter plates
-
Spectrophotometer or plate reader
Procedure:
-
Preparation of Test Compound Stock Solution: Dissolve the compound in a suitable solvent (e.g., DMSO) to a high concentration (e.g., 10 mg/mL).
-
Serial Dilutions: Perform a two-fold serial dilution of the compound stock solution in the growth medium across the wells of the 96-well plate.
-
Inoculum Preparation: Prepare a standardized microbial suspension equivalent to a 0.5 McFarland standard. Dilute this suspension in the growth medium to achieve the desired final inoculum concentration in the wells.
-
Inoculation: Add the prepared inoculum to each well containing the diluted compound. Include a positive control (microorganism in medium without compound) and a negative control (medium only).
-
Incubation: Incubate the plates at the appropriate temperature and duration for the specific microorganism (e.g., 37°C for 18-24 hours for bacteria).
-
MIC Determination: The MIC is the lowest concentration of the compound at which no visible growth (turbidity) is observed.
Caption: Workflow for Minimum Inhibitory Concentration (MIC) Assay.
In Vitro Cytotoxicity Assessment using the MTT Assay
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell metabolic activity, which serves as an indicator of cell viability and cytotoxicity.[28][29][30][31]
Materials:
-
Test compound: 2-cyano-N-(2,5-dimethoxyphenyl)acetamide
-
Cancer cell lines (e.g., MCF-7, HepG2, A549)
-
Complete cell culture medium
-
MTT solution (5 mg/mL in PBS)
-
Solubilization solution (e.g., DMSO or a solution of SDS in HCl)
-
96-well cell culture plates
-
Microplate reader
Procedure:
-
Cell Seeding: Seed the cells into a 96-well plate at a predetermined density and allow them to adhere overnight.
-
Compound Treatment: Treat the cells with various concentrations of the test compound and incubate for a specified period (e.g., 24, 48, or 72 hours). Include a vehicle control (cells treated with the solvent used to dissolve the compound) and a positive control for cytotoxicity.
-
MTT Addition: After the incubation period, add MTT solution to each well and incubate for 2-4 hours at 37°C.
-
Formazan Solubilization: Remove the MTT solution and add the solubilization solution to dissolve the formazan crystals.
-
Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.
-
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).
Caption: Logical flow of the Maximal Electroshock (MES) test for anticonvulsant screening.
Structure-Activity Relationship (SAR) and Future Directions
The bioactivity of cyanoacetamide derivatives is intrinsically linked to their chemical structure. [32]A systematic exploration of the SAR for 2-cyano-N-(2,5-dimethoxyphenyl)acetamide would involve the synthesis and evaluation of a library of analogs with modifications at key positions:
-
The Cyanoacetamide Moiety: Alterations to the cyano and amide groups could modulate the compound's reactivity and binding affinity.
-
The N-Aryl Substituent: Varying the substitution pattern on the phenyl ring (e.g., changing the position or nature of the methoxy groups, or introducing other functional groups) will likely have a profound impact on the bioactivity.
Future research should focus on the synthesis of such analogs and their systematic screening through the aforementioned bioassays. This will not only elucidate the specific therapeutic potential of 2-cyano-N-(2,5-dimethoxyphenyl)acetamide but also contribute to a deeper understanding of the SAR for this promising class of compounds.
Concluding Remarks
While the direct biological profile of 2-cyano-N-(2,5-dimethoxyphenyl)acetamide remains to be fully elucidated, the wealth of data on related cyanoacetamide and N-phenylacetamide derivatives provides a strong rationale for its investigation as a potential antimicrobial, anticancer, and anticonvulsant agent. The experimental protocols and strategic framework outlined in this guide offer a clear path for researchers to explore the therapeutic promise of this intriguing molecule. Through rigorous and systematic investigation, the scientific community can unlock the full potential of this and other novel chemical entities in the ongoing quest for more effective and safer medicines.
References
Sources
- 1. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
- 2. researchgate.net [researchgate.net]
- 3. Characterisation of Twelve Newly Synthesised N-(substituted Phenyl)-2-chloroacetamides with QSAR Analysis and Antimicrobial Activity Tests - PMC [pmc.ncbi.nlm.nih.gov]
- 4. N-substituted 2-isocyanoarylacetamides with antimicrobial activity - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. Synthesis and microbiological activity of some novel N-(2-hydroxyl-5-substitutedphenyl)benzacetamides, phenoxyacetamides and thiophenoxyacetamides as the possible metabolites of antimicrobial active benzoxazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Characterisation of twelve newly synthesised N-(substituted phenyl)-2-chloroacetamides with QSAR analysis and antimicrobial activity tests - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. globalresearchonline.net [globalresearchonline.net]
- 8. researchgate.net [researchgate.net]
- 9. In Vitro and In Vivo Effects of Synthesis Novel Phenoxyacetamide Derivatives as Potent Apoptotic Inducer against HepG2 Cells through PARP-1 Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
- 10. Anticancer, Anti-Inflammatory, and Analgesic Activities of Synthesized 2-(Substituted phenoxy) Acetamide Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
- 11. 2-(4-Fluorophenyl)-N-phenylacetamide Derivatives as Anticancer Agents: Synthesis and In-vitro Cytotoxicity Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
- 12. Anticancer, anti-inflammatory, and analgesic activities of synthesized 2-(substituted phenoxy) acetamide derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. semanticscholar.org [semanticscholar.org]
- 14. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
- 15. mdpi.com [mdpi.com]
- 16. Synthesis and anticonvulsant activity of new N-phenyl-2-(4-phenylpiperazin-1-yl)acetamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
- 17. Overview of Chemistry and Therapeutic Potential of Non-Nitrogen Heterocyclics as Anticonvulsant Agents - PMC [pmc.ncbi.nlm.nih.gov]
- 18. benchchem.com [benchchem.com]
- 19. Maximal Electroshock Seizure (MES) Test (mouse, rat) [panache.ninds.nih.gov]
- 20. scispace.com [scispace.com]
- 21. The maximal electroshock seizure (MES) model in the preclinical assessment of potential new antiepileptic drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
- 22. meliordiscovery.com [meliordiscovery.com]
- 23. woah.org [woah.org]
- 24. In vitro antimicrobial susceptibility testing methods: agar dilution to 3D tissue-engineered models - PMC [pmc.ncbi.nlm.nih.gov]
- 25. Methods for in vitro evaluating antimicrobial activity: A review - PMC [pmc.ncbi.nlm.nih.gov]
- 26. Antimicrobial Susceptibility Testing Protocols - Google 圖書 [books.google.com.tw]
- 27. semanticscholar.org [semanticscholar.org]
- 28. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
- 29. clyte.tech [clyte.tech]
- 30. broadpharm.com [broadpharm.com]
- 31. static.igem.wiki [static.igem.wiki]
- 32. pdf.benchchem.com [pdf.benchchem.com]
